Methyl 3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-4-(4-methyl-1-piperazinyl)benzoate
Catalog No.
S1594315
CAS No.
M.F
C21H24ClN3O3S
M. Wt
434 g/mol
Availability
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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
Methyl 3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-4-(4-methyl-1-piperazinyl)benzoate
IUPAC Name
methyl 3-[[2-(4-chlorophenyl)sulfanylacetyl]amino]-4-(4-methylpiperazin-1-yl)benzoate
Molecular Formula
C21H24ClN3O3S
Molecular Weight
434 g/mol
InChI
InChI=1S/C21H24ClN3O3S/c1-24-9-11-25(12-10-24)19-8-3-15(21(27)28-2)13-18(19)23-20(26)14-29-17-6-4-16(22)5-7-17/h3-8,13H,9-12,14H2,1-2H3,(H,23,26)
InChI Key
LNFFBYRRYDNVCZ-UHFFFAOYSA-N
SMILES
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)CSC3=CC=C(C=C3)Cl
Canonical SMILES
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)CSC3=CC=C(C=C3)Cl
XLogP3
3.8
Dates
Modify: 2023-07-18
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